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Compound of Interest

Compound Name: AG 370

Cat. No.: B1632401 Get Quote

This document provides essential safety and logistical information for the proper disposal of AG
370, a research-grade chemical compound. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Chemical and Physical Properties of AG 370

A summary of the key quantitative data for AG 370 is presented below for easy reference.

Property Value Source

CAS Number 134036-53-6 [1][2]

Molecular Formula C₁₅H₉N₅ [2]

Molecular Weight 259.3 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥95% (cis/trans mixture) [2]

Solubility
DMSO (~30 mg/ml), Dimethyl

formamide (~30 mg/ml)
[2]

Stability ≥4 years at -20°C [2]

Hazard Assessment
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According to the Safety Data Sheet (SDS) provided by Cayman Chemical, AG 370 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[1]

The NFPA and HMIS ratings are all 0, indicating minimal hazard in terms of health,

flammability, and reactivity under normal conditions.[1] However, as a standard laboratory

practice, it is prudent to treat all chemical substances with care and to minimize exposure. The

product information sheet advises that the material should be considered hazardous until

further information is available.[2]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Disposal Procedures

The disposal of AG 370, in both its solid form and in solutions, should be conducted in

accordance with institutional and local regulations for chemical waste. Do not dispose of AG
370 down the drain or in the regular trash.

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect any unused or waste AG 370 powder in a designated, compatible,

and clearly labeled hazardous waste container. Contaminated items such as weigh boats,

pipette tips, and microfuge tubes should also be placed in this container.

Liquid Waste: Solutions of AG 370, including unused experimental solutions and rinsates,

should be collected in a separate, compatible, and clearly labeled liquid hazardous waste

container. Given its solubility in DMSO and dimethylformamide, the liquid waste container

should be appropriate for organic solvents.[2] Do not mix with incompatible waste streams.
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Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "AG 370 (3-amino-4-(1H-indol-5-

ylmethylene)-2-pentenetricarbonitrile)".

Indicate the major components and their approximate concentrations, for example, "AG
370 in DMSO."

Include the date when the waste was first added to the container.

Storage of Waste:

Waste containers should be kept securely closed except when adding waste.

Store the waste containers in a designated satellite accumulation area that is at or near

the point of generation and under the control of laboratory personnel.

Ensure that the storage area is well-ventilated and that incompatible waste types are

segregated.

Waste Pickup and Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution (typically up to 12 months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[3]

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management

In the event of a spill:

Minor Spill:

Alert personnel in the immediate area.
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Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads).

Carefully sweep or collect the absorbed material and place it into a sealed, labeled

hazardous waste container.

Clean the spill area with a suitable solvent (such as ethanol) and then with soap and

water.

Major Spill:

Evacuate the area immediately.

Notify your laboratory supervisor and your institution's EHS office.

Prevent entry into the affected area until it has been cleared by safety personnel.

Experimental Workflow for AG 370 Disposal
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Caption: Workflow for the proper disposal of AG 370 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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